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Compound of Interest

Compound Name: 4'-Methoxychalcone

Cat. No.: B191833 Get Quote

Introduction
4'-Methoxychalcone is a flavonoid, a class of natural products that has garnered significant

attention in the scientific community for its diverse pharmacological activities. As a prominent

member of the chalcone family, it is characterized by an open-chain structure with two aromatic

rings linked by a three-carbon α,β-unsaturated carbonyl system. This technical guide provides

a comprehensive overview of the chemical properties, characterization, and synthesis of 4'-
methoxychalcone, tailored for professionals in research and drug development.

Chemical Properties
The fundamental chemical and physical properties of 4'-methoxychalcone are summarized

below, providing essential data for its handling, formulation, and analysis.
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Property Value Source(s)

IUPAC Name
(E)-1-(4-methoxyphenyl)-3-

phenylprop-2-en-1-one
[1]

Synonyms

4'-Methoxychalcone, 1-(4-

methoxyphenyl)-3-phenyl-2-

propen-1-one

[1]

Chemical Formula C₁₆H₁₄O₂ [1]

Molecular Weight 238.28 g/mol [1]

Appearance White to pale yellow solid [2]

Melting Point 101-103 °C [2]

Solubility

Soluble in dichloromethane

and methanol. Insoluble in

water.

[2]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[2]

Spectroscopic Characterization
The structural elucidation of 4'-methoxychalcone is primarily achieved through various

spectroscopic techniques. The characteristic spectral data are indispensable for its

identification and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus
Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Assignment Source(s)

¹H 3.882 s - -OCH₃ [3]

6.978 d 15.6 Ar-H [3]

7.377 m - Ar-H [3]

7.511 d 15.6 =CH- (β) [3]

7.558 m - Ar-H [3]

7.733 d 15.6 =CH- (α) [3]

8.029 d - Ar-H [3]

¹³C 55.65 - - -OCH₃ [4]

113-132 - -
Aromatic &

Vinylic C
[4]

163.04 - - C4' [4]

187.28 - - C=O [4]

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Functional Group Source(s)

~3051 C-H (aromatic) stretching [5]

~2800 CH₂ stretching [5]

~1697 C=O (carbonyl) stretching [5]

~751 Aromatic bending [5]

Mass Spectrometry (MS)
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Technique m/z Interpretation Source(s)

GC-MS (EI) 238 [M]⁺ (Molecular ion) [1]

135 [M-C₇H₅O]⁺ [1]

77 [C₆H₅]⁺ [1]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and characterization of 4'-
methoxychalcone are provided below. These protocols are based on established laboratory

procedures.

Synthesis via Claisen-Schmidt Condensation
This protocol describes a solvent-free, environmentally friendly approach to the synthesis of 4'-
methoxychalcone.[4][6]

Materials:

4-Methoxyacetophenone

Benzaldehyde

Sodium hydroxide (NaOH), solid

Mortar and pestle

Ethanol (96%) for recrystallization

Hydrochloric acid (HCl), 10% (v/v)

Deionized water

Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4_-Methoxychalcone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Methoxychalcone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Methoxychalcone
https://www.benchchem.com/product/b191833?utm_src=pdf-body
https://www.benchchem.com/product/b191833?utm_src=pdf-body
https://www.benchchem.com/product/b191833?utm_src=pdf-body
https://www.benchchem.com/product/b191833?utm_src=pdf-body
https://www.scitepress.org/Papers/2020/108019/108019.pdf
https://rasayanjournal.co.in/admin/php/upload/3752_pdf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a mortar, combine equimolar amounts of 4-methoxyacetophenone and benzaldehyde.

Add a catalytic amount of solid sodium hydroxide to the mixture.

Grind the mixture at room temperature for approximately 30 minutes. The progress of the

reaction should be monitored by TLC.

Upon completion, dilute the reaction mixture with cold deionized water.

Neutralize the mixture with a cold 10% HCl solution until a precipitate forms.

Filter the crude product using vacuum filtration and wash with cold water.

Purification by Recrystallization
This procedure outlines the purification of the crude 4'-methoxychalcone.[2]

Materials:

Crude 4'-methoxychalcone

Ethanol (95%)

Erlenmeyer flask

Hot plate

Büchner funnel and filter flask

Filter paper

Procedure:

Transfer the crude 4'-methoxychalcone to an Erlenmeyer flask.

Add a minimal amount of 95% ethanol to the flask and gently heat the mixture on a hot plate

while stirring until the solid completely dissolves.
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Remove the flask from the heat and allow it to cool slowly to room temperature to facilitate

the formation of large crystals.

Further cool the flask in an ice bath to maximize the yield of the purified crystals.

Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold 95% ethanol to remove any remaining

impurities.

Dry the purified crystals under vacuum.

Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Prepare a sample by dissolving approximately 10-20 mg of purified 4'-methoxychalcone in

about 0.5-0.7 mL of deuterated chloroform (CDCl₃).

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer (e.g., 400 MHz).

Process the spectra to determine chemical shifts, multiplicities, and coupling constants.

Infrared (IR) Spectroscopy:

Prepare a KBr pellet by grinding a small amount of purified 4'-methoxychalcone with dry

potassium bromide (KBr).

Alternatively, prepare a mull by grinding the sample with a few drops of Nujol.[7]

Acquire the IR spectrum using an FTIR spectrometer over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

For GC-MS analysis, dissolve a small amount of the sample in a suitable volatile solvent

(e.g., dichloromethane).
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Inject the solution into a GC-MS system equipped with a suitable capillary column (e.g., DB-

5).

Use a standard temperature program to separate the components.

Acquire the mass spectrum using electron ionization (EI) at 70 eV.[8]

Biological Activity and Signaling Pathway
4'-Methoxychalcone and its derivatives have been reported to exhibit various biological

activities, including anti-inflammatory and anti-cancer effects. One of the key mechanisms

underlying these effects is the activation of Peroxisome Proliferator-Activated Receptor-gamma

(PPARγ), a nuclear receptor that plays a crucial role in regulating inflammation and

metabolism.[9][10]

PPARγ Signaling Pathway in Inflammation
The activation of PPARγ by ligands such as 4'-methoxychalcone can lead to the

transrepression of pro-inflammatory genes. This process involves the inhibition of key

inflammatory signaling pathways like the NF-κB pathway. The following diagram illustrates a

simplified representation of this signaling cascade.
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Figure 1: PPARγ signaling pathway in inflammation.
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Conclusion
4'-Methoxychalcone stands out as a molecule of significant interest due to its accessible

synthesis and promising biological activities. This guide provides a foundational resource for

researchers, offering detailed information on its chemical properties, robust protocols for its

preparation and characterization, and insights into its mechanism of action. The continued

exploration of 4'-methoxychalcone and its derivatives holds considerable potential for the

development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b191833#4-methoxychalcone-chemical-properties-
and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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